Cas no 1213162-92-5 ((R)-1-(2-chloro-6-fluorophenyl)propan-1-amine)

(R)-1-(2-Chloro-6-fluorophenyl)propan-1-amine is a chiral amine compound featuring a 2-chloro-6-fluorophenyl substituent and a propylamine backbone. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals requiring enantioselective activity. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in nucleophilic and electrophilic transformations. This compound is commonly utilized in the development of bioactive molecules due to its structural versatility and potential as a building block for active pharmaceutical ingredients (APIs). High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic applications.

(R)-1-(2-chloro-6-fluorophenyl)propan-1-amine structure

1213162-92-5 structure

Product Name:(R)-1-(2-chloro-6-fluorophenyl)propan-1-amine

CAS No:1213162-92-5

MF:C₉H₁₁ClFN

MW:187.641744852066

CID:6845410

PubChem ID:78960938

Update Time:2025-06-08

(R)-1-(2-chloro-6-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1213162-92-5
- Y11965
- AKOS017405007
- (R)-1-(2-CHLORO-6-FLUOROPHENYL)PROPAN-1-AMINE
- (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine
- Inchi： 1S/C9H11ClFN/c1-2-8(12)9-6(10)4-3-5-7(9)11/h3-5,8H,2,12H2,1H3/t8-/m1/s1
- InChI Key： KNPHOMUTQLDOAF-MRVPVSSYSA-N
- SMILES： ClC1C=CC=C(C=1[C@@H](CC)N)F

Computed Properties

Exact Mass: 187.0564052Da
Monoisotopic Mass: 187.0564052Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26Å²

(R)-1-(2-chloro-6-fluorophenyl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1761161-1g	(r)-1-(2-Chloro-6-fluorophenyl)propan-1-amine	1213162-92-5	98%	1g	￥8274.00	2024-08-09

(R)-1-(2-chloro-6-fluorophenyl)propan-1-amine Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine

Research Brief on (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine (CAS: 1213162-92-5): Recent Advances and Applications

The compound (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine (CAS: 1213162-92-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its 2-chloro-6-fluorophenyl moiety, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique structural features and pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine as a key building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved efficacy and reduced side effects. The study demonstrated that the chiral center of this compound plays a pivotal role in enhancing binding affinity to serotonin transporters, thereby optimizing therapeutic outcomes. The findings underscore the importance of stereochemistry in drug design and the potential of this compound to contribute to next-generation antidepressants.

Another notable application of (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine was reported in a 2024 ACS Chemical Neuroscience article, where it was utilized as a precursor for the development of novel dopamine receptor modulators. The study revealed that derivatives of this compound exhibit high selectivity for D2/D3 receptors, making them promising candidates for treating Parkinson's disease and schizophrenia. The researchers employed advanced computational modeling and in vitro assays to validate the compound's efficacy, further solidifying its role in CNS drug discovery.

Beyond its applications in CNS therapeutics, (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine has also been investigated for its potential in antimicrobial drug development. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) highlighted its incorporation into novel quinolone derivatives, which demonstrated potent activity against multidrug-resistant bacterial strains. The study emphasized the compound's versatility as a scaffold for designing antibiotics with enhanced pharmacokinetic profiles.

In conclusion, (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine (CAS: 1213162-92-5) represents a valuable chemical entity with broad applications in pharmaceutical research. Its role as a chiral intermediate in the synthesis of CNS-targeting drugs, antimicrobial agents, and other bioactive molecules underscores its significance in modern drug discovery. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.